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Optec TCF-S Focuser Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals utilizing the
Optec TCF-S focuser in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the most common initial setup problems with the TCF-S focuser?

Al: The most frequent issues during initial setup are related to physical and software
connections. These include incorrect COM port assignment for USB-to-Serial converters, faulty
or improperly wired serial cables, and incorrect settings on the hand controller.[1][2] For TCF-
S/TCF-S3 models, ensure the hand control's "Mode" slide switch is set to "PC/Manual” and the
"Learn” switch is set to "RUN" for computer control.[1][2][3]

Q2: I'm receiving a "Temperature probe not connected or not working" error (ER=1). How can |
resolve this?

A2: This is the most common hardware fault.[1][4] First, check that the temperature probe is
securely connected to the focuser body.[1][5] Next, verify the control cable connection at the
hand control.[1][5] Be aware that using the Remote IN/OUT Keypad is not compatible with
software control and will cause this error; disconnect the keypad to allow the software to
connect.[2][5] In some cases, inadvertently plugging the PC serial cable into the RJ-45
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connector of the hand control can damage the pins responsible for the temperature probe
connection, leading to intermittent errors.[4]

Q3: How do | determine the correct COM port for my USB-to-Serial converter?

A3: One of the primary challenges with USB-to-Serial converters is identifying the assigned
COM port.[1][2] You can find the COM port number by opening the "Device Manager" in
Windows, where it will be listed under "Ports (COM & LPT)".[1][5] The Optec control software
allows you to select the appropriate COM port from a list of available ports.[2]

Q4: My focuser is not compensating for temperature changes correctly. What should | check?

A4: Proper temperature compensation relies on several factors. Ensure the temperature probe
is securely attached to the telescope tube to accurately measure its temperature.[6][7] The
temperature coefficient, which dictates the amount of focus change per degree Celsius, must
be correctly determined for your specific telescope setup.[3][7] The TCF-S allows for two
different coefficients (A and B) to be stored.[3][6] You can use the "Learn” mode on the hand
controller to establish these coefficients.[3] Also, verify that the temperature compensation
feature is enabled in the control software.

Q5: Are there specific USB-to-Serial converters recommended for the TCF-S?

A5: Optec recommends using USB-to-Serial converters based on the FTDI chipset, as they are
known to work well with their devices.[1][2][8] While other brands may function, using an FTDI-
based converter can help avoid potential connectivity issues.[8]

Troubleshooting Guides
Connectivity Issues

If you are unable to connect to the TCF-S focuser from your computer, follow these steps:
 Verify Physical Connections:

o Ensure the RJ12 connectors are properly inserted into both the focuser control box and
the PC serial port converter.[1][2]
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o Check that the serial cable is wired correctly, with a straight-through connection (Pin 1 to
Pin 1, etc.).[1][2]

o Confirm the focuser is powered on.[6]

e Check Hand Controller Settings (for TCF-S/TCF-S3):

o The "Mode" slide switch must be in the "PC/Manual" position. A serial connection cannot
be established if it is set to "AUTO-A" or "AUTO-B".[1][2]

o The "Learn" slide switch must be in the "RUN" position.[1][3]
o Confirm Software and Driver Configuration:

o Verify that the correct COM port is selected in the TCF-S control software or your ASCOM-
compliant imaging application.[2]

o Ensure you have the latest Optec TCF-S ASCOM driver installed if you are using ASCOM-
based software.[1][5] You can find the latest drivers on the Optec website.[9]

o For ASCOM driver installation, the .NET framework and the ASCOM Platform must be
installed.[1]

A logical workflow for troubleshooting connectivity is illustrated below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Troubleshooting common problems with the Optec
TCF-S focuser.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168578#troubleshooting-common-problems-with-
the-optec-tcf-s-focuser]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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